Cas no 921531-56-8 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide
• CAS No: 921531-56-8
• MF: C₂₀H₁₈ClN₃O₂
• MW: 367.828823566437
• CID: 5799150
• PubChem ID: 20932380
• Update Time: 2025-10-31

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide
• 921531-56-8
• N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methylbenzamide
• F2236-0311
• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-4-methylbenzamide
• AKOS001970863
• N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide

• Inchi： 1S/C20H18ClN3O2/c1-14-2-4-16(5-3-14)20(26)22-12-13-24-19(25)11-10-18(23-24)15-6-8-17(21)9-7-15/h2-11H,12-13H2,1H3,(H,22,26)
• InChI Key： UCAWIQSXGSFZFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(N(CCNC(C2C=CC(C)=CC=2)=O)N=1)=O

Computed Properties

• Exact Mass: 367.1087545g/mol
• Monoisotopic Mass: 367.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide: A Comprehensive Overview

The compound CAS No. 921531-56-8, also known as N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the details of its structure, synthesis, applications, and the latest research findings.

Structural Analysis

The molecular structure of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide is characterized by a dihydropyridazine ring system, which is a six-membered ring containing two nitrogen atoms and one oxygen atom. The dihydropyridazine ring is fused with a benzene ring at positions 3 and 4, introducing a chlorophenyl group at position 4. This substitution pattern enhances the molecule's stability and bioavailability. Additionally, the presence of a benzamide group at position 2 further contributes to the compound's functional diversity.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The compound has been characterized using various spectroscopic techniques such as NMR, IR, and MS, which have confirmed its molecular structure and functional groups.

Biological Activity and Applications

One of the most notable aspects of CAS No. 921531-56-8 is its potential as a drug candidate in the pharmaceutical industry. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to inhibit certain enzymes involved in cancer progression has been highlighted in recent research.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the mechanism of action of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide in cellular models. The study revealed that the compound interacts with key signaling pathways involved in inflammation and oxidative stress. These findings have opened new avenues for its application in precision medicine.

Safety and Toxicity Profile

As with any novel compound intended for therapeutic use, understanding its safety profile is crucial. Preliminary toxicity studies indicate that CAS No. 921531-56-8 has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further studies are required to fully assess its long-term safety and efficacy in human subjects.

Conclusion

N-{2-3-(4-chlorophenyl)-6 oxo 1 6 dihydropyridazin 1 ylethyl} 4 methylbenzamide (CAS No. 921531 56 8) represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structural features, coupled with promising biological activities, position it as a valuable asset in drug discovery and development. As research continues to unfold, this compound has the potential to contribute significantly to the advancement of modern medicine.